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Compound of Interest

Compound Name: 4-Bromo-3-fluorophenol

Cat. No.: B054050 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromo-3-fluorophenol (CAS No. 121219-03-2), ensuring the safety of laboratory personnel

and the protection of the environment. Researchers, scientists, and drug development

professionals must adhere to these procedures to manage this hazardous waste stream

responsibly.

Immediate Safety and Hazard Information
4-Bromo-3-fluorophenol is a hazardous substance that requires careful handling. It is harmful

if swallowed, in contact with skin, or if inhaled.[1][2] It is also known to cause serious eye

irritation and skin irritation.[2][3] In case of exposure, follow standard first aid measures and

seek medical attention. Always consult the Safety Data Sheet (SDS) for complete hazard

information before handling.

Key Hazard Data
Below is a summary of the hazard profile for 4-Bromo-3-fluorophenol.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[2][4]

Acute Toxicity, Dermal H312 Harmful in contact with skin[1]

Acute Toxicity, Inhalation H332 Harmful if inhaled[1]

Serious Eye Damage/Irritation H318/H319
Causes serious eye

damage/irritation[2]

Skin Corrosion/Irritation H315 Causes skin irritation[2][3]

Specific target organ toxicity H335
May cause respiratory

irritation[2][3]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of 4-Bromo-3-
fluorophenol. This procedure is designed to comply with general laboratory hazardous waste

regulations. Always follow your institution's specific guidelines and all local, state, and federal

regulations.

Step 1: Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid

inhaling dust or vapors.

Step 2: Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions.
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Designate a Waste Stream: 4-Bromo-3-fluorophenol is a halogenated organic compound.

It must be collected in a designated "Halogenated Organic Waste" container.

Do Not Mix: Never mix this waste with non-halogenated solvents, acids, bases, or other

incompatible waste streams.

Step 3: Waste Container and Labeling
Container Selection: Use a clean, dry, and compatible container with a secure screw-top cap.

The original product container can be reused for waste collection if it is in good condition.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "4-Bromo-3-fluorophenol". Do not use abbreviations or chemical

formulas. Indicate the date when the waste was first added to the container.

Step 4: Storage
Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a

designated SAA. This area must be at or near the point of generation and under the control

of the laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Keep Closed: The waste container must be kept securely closed at all times, except when

adding waste.

Step 5: Disposal of Contaminated Materials
Solid Waste: Any materials contaminated with 4-Bromo-3-fluorophenol, such as weighing

paper, gloves, or paper towels, should be placed in a sealed bag and disposed of in the

designated solid hazardous waste container.

Empty Containers: To be considered non-hazardous, the original container must be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and

treated as hazardous waste in the "Halogenated Organic Waste" stream. After triple-rinsing

and air-drying in a fume hood, the container can be disposed of in the regular trash after

defacing the label.
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Step 6: Arranging for Final Disposal
Contact EHS: Once the waste container is full or has been in storage for the maximum

allowed time (typically one year for partially filled containers in an SAA), contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal by a licensed hazardous waste contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 4-Bromo-3-fluorophenol.
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Caption: Disposal workflow for 4-Bromo-3-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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